Cas no 2023721-27-7 (1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine)

• Product Name: 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine
• CAS No: 2023721-27-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5895328
• PubChem ID: 165472214
• Update Time: 2025-05-19

1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine
• EN300-1111342
• 2023721-27-7

• Inchi： 1S/C9H15N3/c10-9-6-11-12(7-9)5-1-2-8-3-4-8/h6-8H,1-5,10H2
• InChI Key： BXAYAWZHLPQHOL-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCCC1CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine (CAS No. 2023721-27-7)

1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine (CAS No. 2023721-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique cyclopropylpropyl side chain, which enhances its stability and reactivity in various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its versatile amine functional group and modular structure.

The compound's CAS number 2023721-27-7 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and structural features make it a candidate for studying enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and targeted therapy. Recent publications highlight its role in optimizing bioavailability and metabolic stability in preclinical models.

In the context of green chemistry, 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine is being explored for its potential in sustainable synthesis routes. The cyclopropyl group contributes to reduced steric hindrance, facilitating efficient coupling reactions—a topic frequently searched in AI-driven retrosynthesis platforms. Additionally, its amine functionality allows for derivatization into high-value intermediates, addressing the growing demand for custom synthesis in contract research organizations (CROs).

From an SEO perspective, users often query "pyrazole amine applications" or "CAS 2023721-27-7 suppliers," reflecting commercial and academic interest. The compound's thermodynamic properties and solubility profiles are also frequently analyzed, as evidenced by patent filings in heterocyclic chemistry. Notably, its low toxicity profile (as per available data) positions it favorably for scale-up processes under current Good Manufacturing Practices (GMP).

Emerging discussions in drug repurposing have further spotlighted 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine. Its structural similarity to known kinase inhibitors has prompted investigations into orphan disease therapies, a trending topic in biopharmaceutical forums. Analytical techniques such as HPLC purity testing and NMR characterization are routinely applied to ensure batch consistency, a requirement emphasized in FDA submissions for novel APIs.

In summary, 1-(3-cyclopropylpropyl)-1H-pyrazol-4-amine exemplifies the intersection of innovative chemistry and applied research. Its CAS registry (2023721-27-7) anchors its identity in scientific literature, while its adaptability continues to inspire cross-disciplinary collaborations. As the industry prioritizes fragment-based drug design and catalytic efficiency, this compound remains a high-potential candidate for future breakthroughs.